3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine

• IUPAC Name: 1-[3-[5-(imidazol-1-ylmethyl)-4-methyl-1,2,4-triazol-3-yl]piperidin-1-yl]-2-phenylethanone
• InChI: InChI=1S/C20H24N6O/c1-24-18(14-25-11-9-21-15-25)22-23-20(24)17-8-5-10-26(13-17)19(27)12-16-6-3-2-4-7-16/h2-4,6-7,9,11,15,17H,5,8,10,12-14H2,1H3
• InChI Key: AUXNUDJJAXHKDT-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=C1C2CCCN(C2)C(=O)CC3=CC=CC=C3)CN4C=CN=C4
• Molecular Formula: C20H24N6O
• Molecular Weight: 364.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine" involves multi-step chemical reactions, including cyclocondensation, Mannich reactions, and the use of specific catalysts to achieve the desired chemical structures. Studies have detailed the synthesis of structurally related piperazine and piperidine derivatives through methods that prioritize the formation of key functional groups and molecular frameworks central to the activity of these compounds (Rajkumar, Kamaraj, & Krishnasamy, 2014); (Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu, 2017).

Molecular Structure Analysis

Molecular structure analysis of related compounds has been performed using various spectroscopic methods such as IR, NMR, and mass spectrometry. These techniques provide valuable insights into the molecular geometry, electronic structure, and the distribution of functional groups within the compound. Detailed structural characterization supports the identification of pharmacophoric elements and guides further modifications for enhanced biological activity (Ünver, Sancak, Tanak, Değirmencioğlu, Düğdü, Er, & Işık, 2009).

Chemical Reactions and Properties

Chemical reactions involving compounds similar to "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine" highlight the versatility and reactivity of these molecules. The presence of functional groups such as imidazole, triazole, and piperidine rings contributes to their participation in various chemical reactions, including cycloadditions, substitutions, and transformations that are pivotal for the synthesis of novel derivatives with potential biological activities (Shevchuk, Liubchak, Nazarenko, Yurchenko, Volochnyuk, Grygorenko, & Tolmachev, 2012).

Physical Properties Analysis

The physical properties of compounds structurally related to "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine," such as solubility, melting point, and stability, play a crucial role in their pharmacokinetic profile and suitability for further development as therapeutic agents. These characteristics are determined through empirical studies and are essential for understanding the compound's behavior in biological systems (Abdallah, Salaheldin, & Radwan, 2007).

Chemical Properties Analysis

The chemical properties, including reactivity, functional group compatibility, and potential for bioactivity, are critical for the development of "3-[5-(1H-imidazol-1-ylmethyl)-4-methyl-4H-1,2,4-triazol-3-yl]-1-(phenylacetyl)piperidine" derivatives as therapeutic agents. Research into these compounds' chemical properties facilitates the exploration of their mechanism of action, interaction with biological targets, and the potential for modification to enhance their efficacy and safety profiles (Krolenko, Vlasov, & Zhuravel, 2016).